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Compound of Interest

Compound Name: CpODA

Cat. No.: B13437205 Get Quote

An In-depth Technical Guide on the Safety and Handling of CpODA Monomer

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for CpODA
monomer based on available data and general principles for handling similar chemical

substances. A comprehensive, official Safety Data Sheet (SDS) for CpODA monomer was not

identified in the public domain. Therefore, all personnel should exercise caution and apply best

laboratory practices. Always consult with your institution's Environmental Health and Safety

(EHS) department for a full risk assessment before handling this compound.

Introduction
CpODA, chemically known as Norbornane-2-spiro-α-cyclopentanone-α'-spiro-2''-norbornane-

5,5'',6,6''-tetracarboxylic Dianhydride, is an alicyclic tetracarboxylic dianhydride monomer.[1][2]

[3] It serves as a critical building block in the synthesis of advanced polyimides, valued for their

exceptional thermal stability and mechanical strength.[3][4] Given its nature as a fine,

powdered chemical and a reactive monomer, understanding and implementing proper safety

and handling procedures are paramount to ensure the well-being of laboratory personnel and

the integrity of experimental outcomes. This guide consolidates the available information on

CpODA and provides safety protocols based on established guidelines for handling hazardous

chemical powders and monomers.
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While specific toxicity data for CpODA is not available, its physical form as a powder and its

chemical nature as a monomer suggest potential hazards that are common to this class of

chemicals.

Respiratory Irritation: As a fine powder, CpODA may cause respiratory irritation if inhaled.[4]

[5] Handling should be performed in a manner that minimizes dust generation.[6][7]

Skin and Eye Irritation: Direct contact with the powder may cause irritation to the skin and

eyes.[8]

Combustible Dust: Many fine organic powders, when suspended in air in sufficient

concentrations, can form explosive dust clouds in the presence of an ignition source.[9]

Physical and Chemical Properties
The known physical and chemical properties of CpODA are summarized in the table below.

Property Value Citation(s)

Chemical Name

Norbornane-2-spiro-α-

cyclopentanone-α'-spiro-2''-

norbornane-5,5'',6,6''-

tetracarboxylic Dianhydride

[1]

Synonyms

Octahydro-3H,3''H-dispiro[[8]

[10]methanoisobenzofuran-

5,1'-cyclopentane-3',5''-[8]

[10]methanoisobenzofuran]-1,

1'',2',3,3''(4H,4''H)-pentaone

[1]

CAS Number 1312366-93-0 [1]

Molecular Formula C₂₁H₂₀O₇ [1]

Molecular Weight 384.38 g/mol [1]

Appearance
White to light yellow

powder/crystal
[1]

Purity >95.0% (HPLC) [1]
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Handling and Storage
Proper handling and storage are crucial to maintain the quality of CpODA and to prevent

hazardous situations.

Engineering Controls
Ventilation: Always handle CpODA monomer in a well-ventilated area.[9] To minimize

inhalation exposure, the use of a chemical fume hood, biological safety cabinet, or other

ventilated enclosure is strongly recommended, especially when weighing or transferring the

powder.[6]

Ignition Sources: Keep the handling area free of potential ignition sources such as open

flames, sparks, and hot surfaces.[9] Use non-sparking tools and ensure all equipment is

properly grounded to prevent static discharge, which can ignite dust clouds.[9]

Personal Protective Equipment (PPE)
The following PPE should be worn when handling CpODA monomer to minimize exposure.[11]

[12]
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PPE Type Specification Citation(s)

Eye/Face Protection

Wear chemical safety goggles

or safety glasses with side

shields that meet appropriate

standards (e.g., ANSI Z87.1).

A face shield may be required

if there is a splash hazard.

[12][13]

Skin Protection

Wear chemical-resistant

gloves (e.g., nitrile gloves).[13]

A lab coat or coveralls should

be worn to protect the body.

[14]

[13][14]

Respiratory Protection

If engineering controls are

insufficient to maintain

exposure below acceptable

limits, or when handling large

quantities, a NIOSH-approved

respirator should be used.[5]

[5]

Storage and Hygiene
Storage Conditions: Store CpODA monomer at room temperature in a tightly sealed

container.[1][4] It is recommended to store it under an inert gas.[4] The storage area should

be cool, dry, and well-ventilated.[11]

Incompatible Materials: Store away from strong oxidizing agents, acids, and bases.[8]

Hygiene: Do not eat, drink, or smoke in areas where CpODA is handled.[11] Always wash

hands thoroughly with soap and water after handling the chemical.[11]

Experimental Protocols
General Weighing and Handling Procedure

Preparation: Before handling, ensure the work area (preferably inside a chemical fume hood)

is clean and uncluttered. Cover the work surface with absorbent bench paper.[15]
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PPE: Don the appropriate PPE as detailed in section 4.2.

Transfer: Use a spatula or other appropriate tool to carefully transfer the desired amount of

CpODA powder from its storage container to a weigh boat or reaction vessel. Perform this

action gently to minimize the generation of airborne dust.[15]

Weighing: If using an analytical balance outside of a fume hood, use an enclosed balance if

possible.[15] Keep containers closed as much as possible during the process.[15]

Cleanup: After weighing, securely close the main CpODA container. Carefully clean any

residual powder from the spatula and work surface.

Disposal: Dispose of the absorbent paper, any contaminated weigh boats, and gloves in a

designated chemical waste container.

Chemical Spill Cleanup
Evacuate and Secure: If a large spill occurs, evacuate the immediate area and restrict

access.

Assess the Spill: Evaluate the size and nature of the spill to determine if you can clean it up

safely or if you need to call for emergency assistance.[16]

PPE: Wear the appropriate PPE, including respiratory protection if necessary.

Containment: Prevent the powder from spreading further.

Cleanup: For small spills, gently sweep or scoop the material into a designated waste

container. Avoid using methods that create dust clouds.[16] A HEPA-filtered vacuum cleaner

may be suitable for larger spills.

Decontamination: Clean the spill area with a damp cloth or sponge, then wash with soap and

water.

Disposal: Dispose of all cleanup materials as hazardous waste according to local, state, and

federal regulations.[9]
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First Aid Measures
In the event of exposure to CpODA monomer, follow these general first aid guidelines and

seek medical attention as necessary.[4][10][16] Always have the Safety Data Sheet (SDS) for

any chemical you are working with available for emergency responders.[9]
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Exposure Route First Aid Procedure Citation(s)

Inhalation

Move the affected person to

fresh air immediately. If

breathing is difficult or has

stopped, provide artificial

respiration and seek

immediate medical attention.

[4][8]

Skin Contact

With a gloved hand, brush off

any visible powder from the

skin.[17] Remove

contaminated clothing and

wash the affected area

thoroughly with soap and

plenty of water for at least 15

minutes.[4][16] If irritation

persists, seek medical

attention.

[4][16][17]

Eye Contact

Immediately flush the eyes

with copious amounts of water

for at least 15 minutes, holding

the eyelids open to ensure

thorough rinsing.[16][17]

Remove contact lenses if

present and easy to do.[16]

Seek immediate medical

attention.

[16][17]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Seek

immediate medical attention.

[16]

Visualizations
The following diagrams illustrate a safe handling workflow and a hazard mitigation strategy for

working with CpODA monomer.
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Caption: A general workflow for the safe handling of CpODA monomer.
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Caption: Hazard mitigation strategies for CpODA monomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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